N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-butanesulfonamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)butane-1-sulfonamide
• InChI: InChI=1S/C12H17NO4S/c1-2-3-8-18(14,15)13-10-4-5-11-12(9-10)17-7-6-16-11/h4-5,9,13H,2-3,6-8H2,1H3
• InChI Key: GGVLMRBKHRLPGF-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NC1=CC2=C(C=C1)OCCO2
• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-butanesulfonamide is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 271.08782920 g/mol and the complexity rating of the compound is 352. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Therapeutic Potential

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-butanesulfonamide derivatives have been synthesized and evaluated for various biological activities. For instance, Abbasi et al. (2017) synthesized sulfonamides bearing a 1,4-benzodioxin ring to explore their antibacterial potential and possible therapeutic applications for inflammatory ailments. The synthesized compounds showed significant inhibitory activity against various bacterial strains and exhibited inhibition against the lipoxygenase enzyme, suggesting their potential as new drug candidates for the treatment of inflammatory diseases (Abbasi et al., 2017).

Biochemical and Environmental Applications

The development of reaction-based fluorescent probes for the selective discrimination of thiophenols over aliphatic thiols is another application. Wang et al. (2012) designed a fluorescent probe utilizing a structure similar to this compound for the discrimination of thiophenols. This probe demonstrated high selectivity and sensitivity, with potential applications in environmental and biological sciences (Wang et al., 2012).